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Revaprazan vs. Omeprazole: A Comparative
Guide to Gastric Ulcer Healing
For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the efficacy of Revaprazan, a potassium-

competitive acid blocker (P-CAB), and Omeprazole, a proton pump inhibitor (PPI), in the

treatment of gastric ulcers. The information is compiled from clinical trial data and

pharmacological studies to assist in research and development efforts.

Comparative Efficacy Data
A key head-to-head comparison of Revaprazan and Omeprazole was conducted in a

randomized, double-blind, phase III, multicenter trial. The study aimed to evaluate the efficacy

and safety of Revaprazan compared to Omeprazole in patients with gastric ulcers.[1][2][3] The

primary efficacy parameter was the cumulative healing rate, determined by endoscopy after 4

and 8 weeks of treatment.[1][2][3]
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Efficacy Parameter
Revaprazan (200
mg)

Omeprazole (20
mg)

p-value

Cumulative Healing

Rate (Intention-to-

Treat Analysis)

93.0% 89.6% 0.3038

Cumulative Healing

Rate (Per-Protocol

Analysis)

99.1% 100% 0.3229

Data sourced from a Phase III Clinical Trial of Revaprazan for Gastric Ulcer.[1][2][3]

The results of this trial demonstrated that Revaprazan has a similar efficacy to Omeprazole in

the healing of gastric ulcers over a 4 to 8-week treatment period.[1][2][3] Both drugs were also

found to be well-tolerated by patients.[1][2]

Mechanisms of Action
Revaprazan and Omeprazole both function to reduce gastric acid secretion but through

different mechanisms.

Revaprazan, an acid pump antagonist, works by reversibly binding to the H+/K+ ATPase

(proton pump) on gastric parietal cells.[4][5] This binding is competitive with potassium ions

(K+) and leads to a rapid inhibition of gastric acid secretion.[4][5][6]

Omeprazole, a proton pump inhibitor, is a prodrug that requires activation in the acidic

environment of the parietal cells.[7][8] Once activated, it forms a covalent bond with the H+/K+

ATPase, leading to irreversible inhibition of the proton pump.[8][9] The body must synthesize

new enzyme to restore acid secretion.[8]
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Mechanisms of Action for Revaprazan and Omeprazole

Experimental Protocols
The pivotal Phase III clinical trial comparing Revaprazan and Omeprazole followed a rigorous

methodology to ensure the validity of its findings.

Study Design: A randomized, double-blind, phase III, multicenter trial was conducted.[1][2][3]

Participants: Two hundred and ninety-two subjects with one or more gastric ulcers were

randomized for the study.[1][2][3]

Treatment Regimen: Patients were assigned to one of two treatment groups:

Revaprazan Group: 200 mg of Revaprazan administered once daily.[1][2][3]

Omeprazole Group: 20 mg of Omeprazole administered once daily.[1][2][3]

Treatment Duration: The treatment period was for 4 to 8 weeks.[1][2][3]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1680565?utm_src=pdf-body-img
https://www.benchchem.com/product/b1680565?utm_src=pdf-body
https://www.benchchem.com/product/b1680565?utm_src=pdf-body
https://www.e-ce.org/journal/view.php?number=4609
https://www.semanticscholar.org/paper/Phase-III-Clinical-Trial-of-Revaprazan-(Revanex(R))-Chang-Chung/0f5d42ca1a67e5e882cd5c4120f34ba727663299
https://www.e-ce.org/journal/view.php?year=2007&vol=34&page=312
https://www.e-ce.org/journal/view.php?number=4609
https://www.semanticscholar.org/paper/Phase-III-Clinical-Trial-of-Revaprazan-(Revanex(R))-Chang-Chung/0f5d42ca1a67e5e882cd5c4120f34ba727663299
https://www.e-ce.org/journal/view.php?year=2007&vol=34&page=312
https://www.benchchem.com/product/b1680565?utm_src=pdf-body
https://www.benchchem.com/product/b1680565?utm_src=pdf-body
https://www.e-ce.org/journal/view.php?number=4609
https://www.semanticscholar.org/paper/Phase-III-Clinical-Trial-of-Revaprazan-(Revanex(R))-Chang-Chung/0f5d42ca1a67e5e882cd5c4120f34ba727663299
https://www.e-ce.org/journal/view.php?year=2007&vol=34&page=312
https://www.e-ce.org/journal/view.php?number=4609
https://www.semanticscholar.org/paper/Phase-III-Clinical-Trial-of-Revaprazan-(Revanex(R))-Chang-Chung/0f5d42ca1a67e5e882cd5c4120f34ba727663299
https://www.e-ce.org/journal/view.php?year=2007&vol=34&page=312
https://www.e-ce.org/journal/view.php?number=4609
https://www.semanticscholar.org/paper/Phase-III-Clinical-Trial-of-Revaprazan-(Revanex(R))-Chang-Chung/0f5d42ca1a67e5e882cd5c4120f34ba727663299
https://www.e-ce.org/journal/view.php?year=2007&vol=34&page=312
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680565?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Efficacy Assessment: The primary endpoint was the cumulative healing rate of gastric ulcers,

which was assessed via endoscopy at 4 and 8 weeks of treatment.[1][2][3] A secondary

endpoint was the improvement rate of pain.[1][2][3]

Statistical Analysis: Both intention-to-treat and per-protocol analyses were performed to

compare the cumulative healing rates between the two groups.[1][2][3]
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Phase III Clinical Trial Workflow

Comparative Efficacy Summary
The available clinical trial data suggests that Revaprazan is a viable alternative to Omeprazole

for the treatment of gastric ulcers, offering a similar efficacy and safety profile.[1][2][3] The

choice between these two agents may depend on factors such as regional availability, cost,

and specific patient characteristics.
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Comparative Efficacy Flowchart
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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